Cas no 83902-02-7 (2-(Bromomethyl)-1,3-dimethylbenzene)

• Product name: 2-(Bromomethyl)-1,3-dimethylbenzene
• CAS No: 83902-02-7
• MF: C₉H₁₁Br
• MW: 199.087641954422
• MDL: MFCD03844742
• CID: 60630
• PubChem ID: 13929124

2-(Bromomethyl)-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-1,3-dimethylbenzene
• 2,6-Dimethylbenzyl bromide
• 2-(Bromomethyl)-1,3-dimethylbenzene (ACI)
• MFCD03844742
• 2,6-Dimethylbenzylbromide
• AM20050092
• EN300-226632
• 2-Bromomethyl-1,3-dimethylbenzene
• SCHEMBL1072053
• SY102337
• CS-W005239
• AKOS005145532
• DS-1240
• 83902-02-7
• CK1003
• 2-Bromomethyl-1,3-dimethyl-benzene
• PSRARXVEBZQEML-UHFFFAOYSA-N
• FT-0648055
• Benzene, 2-(bromomethyl)-1,3-dimethyl-
• DTXSID90552720
• DB-075986
• 2-(Bromomethyl)-1,3-dimethylbenzene;
• DTXCID20503503

• MDL： MFCD03844742
• Inchi： 1S/C9H11Br/c1-7-4-3-5-8(2)9(7)6-10/h3-5H,6H2,1-2H3
• InChI Key： PSRARXVEBZQEML-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 198.00400
• Monoisotopic Mass: 198.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 37-40°C
• Boiling Point: 237.8±9.0 °C at 760 mmHg
• Flash Point: 103.5±11.8 °C
• Refractive Index: 1.554
• PSA: 0.00000
• LogP: 3.19830

2-(Bromomethyl)-1,3-dimethylbenzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store long-term at 2-8°C

2-(Bromomethyl)-1,3-dimethylbenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-(Bromomethyl)-1,3-dimethylbenzene

2-(Bromomethyl)-1,3-Dimethylbenzene: A Comprehensive Overview

The compound 2-(Bromomethyl)-1,3-Dimethylbenzene (CAS No. 83902-02-7) is a versatile aromatic compound with significant applications in organic synthesis and materials science. This compound, also referred to as 1,3-dimethyl-2-bromomethylbenzene, has garnered attention due to its unique structural properties and reactivity. Recent advancements in synthetic chemistry have further highlighted its potential in the development of advanced materials and pharmaceutical intermediates.

Structure and Properties: The molecule features a benzene ring substituted with two methyl groups at the 1 and 3 positions and a bromomethyl group at the 2 position. This substitution pattern imparts a high degree of symmetry and stability to the molecule. The bromine atom at the methyl group serves as an excellent leaving group, making it highly reactive in nucleophilic substitution reactions. Recent studies have demonstrated that this compound can undergo efficient alkylation reactions under mild conditions, making it a valuable intermediate in the synthesis of complex organic molecules.

Synthesis and Applications: The synthesis of 2-(Bromomethyl)-1,3-Dimethylbenzene typically involves electrophilic aromatic substitution reactions. Recent research has focused on optimizing reaction conditions to enhance yield and purity. This compound is widely used as an intermediate in the production of biologically active compounds, such as antibiotics and antiviral agents. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable building block in medicinal chemistry.

Physical Properties: The compound exhibits a melting point of approximately 45°C and a boiling point around 165°C under standard conditions. Its density is about 1.15 g/cm³, making it suitable for various industrial applications. Recent studies have also explored its solubility properties in different solvents, which are critical for its use in reaction media.

Safety and Handling: While 2-(Bromomethyl)-1,3-Dimethylbenzene is not classified as a hazardous material under normal conditions, proper handling precautions should be taken due to its volatility and potential for skin irritation. Storage in a cool, dry place away from incompatible materials is recommended to ensure stability.

Market Trends and Future Prospects: The demand for CAS No. 83902-02-7 has been steadily increasing due to its expanding applications in specialty chemicals and pharmaceuticals. Recent market analyses suggest that advancements in green chemistry will further drive the adoption of this compound as an eco-friendly alternative to traditional intermediates.